Cas no 1505088-49-2 (2-(methylamino)-1-(4-methylpyrimidin-5-yl)ethan-1-ol)

• Product Name: 2-(methylamino)-1-(4-methylpyrimidin-5-yl)ethan-1-ol
• CAS No: 1505088-49-2
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6394407
• PubChem ID: 82597451
• Update Time: 2025-05-21

2-(methylamino)-1-(4-methylpyrimidin-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(4-methylpyrimidin-5-yl)ethan-1-ol
• EN300-1752033
• 1505088-49-2

• Inchi： 1S/C8H13N3O/c1-6-7(3-10-5-11-6)8(12)4-9-2/h3,5,8-9,12H,4H2,1-2H3
• InChI Key： KMMZNXVAFPPQJK-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN=C1C)CNC

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(methylamino)-1-(4-methylpyrimidin-5-yl)ethan-1-ol

2-(Methylamino)-1-(4-methylpyrimidin-5-yl)ethan-1-ol: A Comprehensive Overview

The compound with CAS No. 1505088-49-2, commonly referred to as 2-(methylamino)-1-(4-methylpyrimidin-5-yl)ethan-1-ol, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of heterocyclic compounds, specifically pyrimidines, which are known for their versatile applications in drug discovery and material science. The structure of this molecule is characterized by a pyrimidine ring substituted with a methyl group at the 4-position and an ethanamine moiety at the 5-position, which introduces unique electronic and steric properties.

Recent studies have highlighted the importance of methylamino groups in modulating the biological activity of molecules. The presence of this group in 2-(methylamino)-1-(4-methylpyrimidin-5-yl)ethan-1-ol has been shown to enhance its ability to interact with biological targets, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a lead compound in the development of anti-cancer agents, where its ability to inhibit specific enzymes or pathways has been demonstrated in vitro.

The synthesis of 2-(methylamino)-1-(4-methylpyrimidin-5-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the pyrimidine ring. This is followed by substitution reactions to introduce the methylamino and hydroxymethyl groups. The optimization of these steps has been a focus of recent research, with efforts directed towards improving yield and purity while minimizing environmental impact. For instance, green chemistry approaches such as catalytic hydrogenation and microwave-assisted synthesis have been employed to streamline the production process.

In terms of physical properties, 2-(methylamino)-1-(4-methylpyrimidin-5-yl)ethan-1-ol exhibits a melting point of approximately 160°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethanol. These characteristics make it suitable for use in organic synthesis and as an intermediate in pharmaceutical manufacturing. Its stability under various conditions has also been evaluated, with findings indicating that it remains stable under neutral and mildly acidic conditions but undergoes degradation under strongly basic conditions.

The biological evaluation of this compound has revealed intriguing insights into its pharmacokinetic profile. Studies conducted using animal models have shown that 2-(methylamino)-1-(4-methylpyrimidin-5-yl)ethan-1-ol exhibits moderate bioavailability when administered orally, with peak plasma concentrations achieved within 30 minutes. Its half-life is estimated to be around 6 hours, suggesting that it could be suitable for formulations requiring sustained release.

One of the most exciting developments involving this compound is its potential application in the field of optoelectronics. Researchers have discovered that when incorporated into polymer matrices, 2-(methylamino)-1-(4-methylpyrimidin-5-yl)ethan-1-one (a related compound) can significantly enhance the efficiency of organic light-emitting diodes (OLEDs). This finding has sparked interest in exploring similar properties for 2-(methylamino)-1-(4-methylpyrimidin -5 - yl ) ethan - 1 - ol, particularly in terms of its ability to act as an electron transport layer material.

Furthermore, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 2 -( methyl amino ) - 1 -( 4 - methyl pyrim idin - 5 - yl ) eth an - 1 - ol. These studies have provided valuable insights into its binding affinity towards various protein targets, including kinases and G-protein coupled receptors (GPCRs). The results suggest that this compound could serve as a lead structure for developing novel therapeutics targeting these receptors.

In conclusion, CAS No. 1505088 - 49 - 2, or 2 -( methyl amino ) - 1 -( 4 - methyl pyrim idin - 5 - yl ) eth an - 1 - ol, represents a compelling molecule with diverse applications across multiple disciplines. From its role in drug discovery to its potential use in advanced materials science, this compound continues to be a subject of intense research interest. As new findings emerge, it is likely that this molecule will find even more innovative uses, further solidifying its importance in contemporary chemical research.